molecular formula C12H19NO2 B8455948 2-(2-Cyclohexyl-5-methyl-oxazol-4-yl)-ethanol

2-(2-Cyclohexyl-5-methyl-oxazol-4-yl)-ethanol

Cat. No. B8455948
M. Wt: 209.28 g/mol
InChI Key: GDHMDXZIPQXVCU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-(2-Cyclohexyl-5-methyl-oxazol-4-yl)-ethanol is a useful research compound. Its molecular formula is C12H19NO2 and its molecular weight is 209.28 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2-(2-Cyclohexyl-5-methyl-oxazol-4-yl)-ethanol suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(2-Cyclohexyl-5-methyl-oxazol-4-yl)-ethanol including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Molecular Formula

C12H19NO2

Molecular Weight

209.28 g/mol

IUPAC Name

2-(2-cyclohexyl-5-methyl-1,3-oxazol-4-yl)ethanol

InChI

InChI=1S/C12H19NO2/c1-9-11(7-8-14)13-12(15-9)10-5-3-2-4-6-10/h10,14H,2-8H2,1H3

InChI Key

GDHMDXZIPQXVCU-UHFFFAOYSA-N

Canonical SMILES

CC1=C(N=C(O1)C2CCCCC2)CCO

Origin of Product

United States

Synthesis routes and methods

Procedure details

1.920 g of the above prepared (2-cyclohexyl-5-methyl-oxazol-4-yl)-acetic acid (8.60 mmol) was dissolved in 56 ml of abs. THF and treated at 0° C. with 21.5 ml of 1M BH3THF (2.5 eq.). The reaction mixture was then kept over weekend at ambient temperature. 3.5 ml of MeOH was added and the mixture stirred for 3 h at ambient temperature and for 3 h at 50° C. to liberate the free alcohol. Removing of the solvents i. V., followed by flash chromatography (SiO2, hexane/AcOEt=4/6) yielded finally 1.314 g of the title compound as colorless oil.
Quantity
8.6 mmol
Type
reactant
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Quantity
21.5 mL
Type
reactant
Reaction Step Two
[Compound]
Name
alcohol
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
Quantity
3.5 mL
Type
solvent
Reaction Step Four

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